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Compound of Interest

Compound Name: Benzaldoxime

Cat. No.: B1666162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzaldoxime, a versatile organic

compound with significant applications in chemical synthesis and drug discovery. This

document details its chemical identity, physicochemical properties, synthesis protocols, key

chemical reactions, and its emerging role in pharmaceutical research.

Chemical Identity and Properties
Benzaldoxime is an organic compound with the chemical formula C₇H₇NO. It is the oxime

derivative of benzaldehyde and exists as a mixture of (E) and (Z) stereoisomers.

IUPAC Name: (NE)-N-benzylidenehydroxylamine[1]

CAS Number: 932-90-1 (for the mixture of isomers)[2][3]

(E)-Benzaldoxime: 622-31-1[2]

(Z)-Benzaldoxime: 622-32-2[2]

The quantitative physicochemical properties of benzaldoxime are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₇H₇NO [2]

Molecular Weight 121.14 g/mol [2]

Appearance White solid [2]

Melting Point 33-36 °C

Boiling Point 104 °C at 6 mmHg

Vapor Pressure 0.204 mmHg at 25°C

Solubility in Methanol 1 g/10 mL

Water Solubility Slightly soluble [2]

Refractive Index (n20/D) 1.591

Experimental Protocols: Synthesis of Benzaldoxime
This section provides two detailed methodologies for the synthesis of benzaldoxime in a

laboratory setting.

Synthesis from Benzaldehyde and Hydroxylamine
Hydrochloride
This classical method involves the condensation of benzaldehyde with hydroxylamine

hydrochloride in the presence of a base.[4]

Materials:

Benzaldehyde (21 g)

Hydroxylamine hydrochloride (14 g)

Sodium hydroxide (14 g)

Water (40 mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pure.kaist.ac.kr/en/publications/synthesis-of-benzaldoxime-from-benzaldehyde-using-nanoscale-zero-/
https://pure.kaist.ac.kr/en/publications/synthesis-of-benzaldoxime-from-benzaldehyde-using-nanoscale-zero-/
https://pure.kaist.ac.kr/en/publications/synthesis-of-benzaldoxime-from-benzaldehyde-using-nanoscale-zero-/
https://pure.kaist.ac.kr/en/publications/synthesis-of-benzaldoxime-from-benzaldehyde-using-nanoscale-zero-/
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/benzaldoxime.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether

Anhydrous sodium sulfate

Carbon dioxide source

Procedure:

Dissolve 14 g of sodium hydroxide in 40 mL of water in a flask.

Add 21 g of benzaldehyde to the sodium hydroxide solution and mix.

Add 14 g of hydroxylamine hydrochloride in small portions while continuously shaking the

mixture. An exothermic reaction will occur, and the benzaldehyde will gradually dissolve.

Cool the flask, which will cause a crystalline mass to separate out.

Add a sufficient amount of water to redissolve the crystalline mass.

Pass carbon dioxide through the solution until it is saturated. The benzaldoxime will

separate out.

Extract the benzaldoxime with diethyl ether.

Dry the ethereal solution over anhydrous sodium sulfate.

Remove the ether by evaporation.

Distill the residue under reduced pressure to obtain pure benzaldoxime. The expected yield

is approximately 50%.[4]

One-Pot Synthesis from Benzyl Alcohol
This method describes a more recent, one-pot synthesis of benzaldoxime from benzyl alcohol

using a manganese-based catalyst.[5]

Materials:

Benzyl alcohol (10.0 mmol)
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Fe₃O₄@SiO₂@(Im)[Cl]Mn(III) complex nanocomposite catalyst (40 mg, 0.5 mol % Mn)

37% Hydrogen peroxide (1.5 mL)

Hydroxylamine hydrochloride (10.0 mmol)

Ethanol

Deionized water

Procedure:

In a 10 mL round-bottom flask, add benzyl alcohol (10.0 mmol) and the catalyst (40 mg).

Add 1.5 mL of 37% hydrogen peroxide to the mixture.

Stir the reaction mixture at room temperature in an air atmosphere for 10 minutes.

Add hydroxylamine hydrochloride (10.0 mmol) to the mixture.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion of the reaction, add 10 mL of hot ethanol to the mixture.

Separate the catalyst from the solution using an external magnet.

Isolate the product by removing the solvent under reduced pressure.

Wash the product with deionized water (3 x 5 mL).

Purify the product by recrystallization from hot ethanol.

Key Chemical Reactions and Pathways
Benzaldoxime is a valuable intermediate in organic synthesis due to its reactivity. The

Beckmann rearrangement is one of its most notable reactions.

The Beckmann Rearrangement
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The Beckmann rearrangement is an acid-catalyzed conversion of an oxime to an amide.[6][7]

[8][9] In the case of benzaldoxime, it rearranges to form benzamide. This reaction is pivotal in

synthetic organic chemistry.

The mechanism of the Beckmann rearrangement involves several key steps, starting with the

protonation of the hydroxyl group of the oxime, followed by a concerted migration of the group

anti to the leaving group, and subsequent hydrolysis to yield the amide.[6][8]

Role in Drug Discovery and Development
The oxime functional group in benzaldoxime and its derivatives allows for interactions with

biological targets, making them promising candidates for drug development.[10] Research has

shown that benzaldoxime derivatives possess a range of biological activities.

Notably, certain benzaldoxime derivatives have been investigated as:

Antimicrobial agents: Some derivatives have shown fungistatic potential.

Enzyme inhibitors: Trihydroxybenzaldoxime derivatives have been identified as redox

cycling inhibitors of ThDP-dependent DXP synthase, an enzyme involved in bacterial

metabolism.

Anticancer agents: The benzimidazole scaffold, which can be synthesized from

benzaldoxime derivatives, is found in numerous compounds with anticancer properties.[11]

[12]

The versatility of the benzaldoxime structure provides a valuable platform for the synthesis of

compound libraries for screening and the development of novel therapeutic agents.

Mandatory Visualizations
Synthesis Workflow of Benzaldoxime
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Figure 1: General Synthesis Workflow of Benzaldoxime
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Figure 1: General Synthesis Workflow of Benzaldoxime
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Figure 2: Mechanism of the Beckmann Rearrangement
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Figure 2: Mechanism of the Beckmann Rearrangement

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Benzaldehyde_oxime
https://pure.kaist.ac.kr/en/publications/synthesis-of-benzaldoxime-from-benzaldehyde-using-nanoscale-zero-/
https://prepchem.com/synthesis-of-benzaldoxime/
https://www.chemicalbook.com/synthesis/benzaldoxime.htm
https://chemistnotes.com/organic/beckmann-rearrangement-mechanism-and-application/
https://www.masterorganicchemistry.com/reaction-guide/beckmann-rearrangement/
https://www.chemistrysteps.com/beckmann-rearrangement/
https://www.alfa-chemistry.com/resources/beckmann-rearrangement.html
https://www.mdpi.com/2218-273X/12/3/448
https://www.mdpi.com/2218-273X/12/3/448
https://pubmed.ncbi.nlm.nih.gov/33646618/
https://pubmed.ncbi.nlm.nih.gov/33646618/
https://pubmed.ncbi.nlm.nih.gov/38311918/
https://pubmed.ncbi.nlm.nih.gov/38311918/
https://pubmed.ncbi.nlm.nih.gov/38818908/
https://pubmed.ncbi.nlm.nih.gov/38818908/
https://www.benchchem.com/product/b1666162#benzaldoxime-cas-number-and-iupac-name
https://www.benchchem.com/product/b1666162#benzaldoxime-cas-number-and-iupac-name
https://www.benchchem.com/product/b1666162#benzaldoxime-cas-number-and-iupac-name
https://www.benchchem.com/product/b1666162#benzaldoxime-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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